Cas no 55745-87-4 (2-(1-piperazinyl)-4-Pyrimidinamine)

• Product Name: 2-(1-piperazinyl)-4-Pyrimidinamine
• CAS No: 55745-87-4
• MF: C₈H₁₃N₅
• MW: 179.222320318222
• CID: 875723
• Update Time: 2026-04-29

2-(1-piperazinyl)-4-Pyrimidinamine Chemical and Physical Properties

Names and Identifiers

• 2-(1-piperazinyl)-4-Pyrimidinamine
• 2-(piperazin-1-yl)pyrimidin-4-amine
• 2-piperazin-1-ylpyrimidin-4-amine
• 4-Pyrimidinamine,2-(1-piperazinyl)-(9CI)
• 6-PIPERAZIN-1-YLPYRAZIN-2-AMINE
• 4-pyrimidinamine,2-(1-piperazinyl)-
• AG-F-95242
• CTK5A4117
• KB-194591
• SureCN4501470
• US8487093, 205

Computed Properties

• Exact Mass: 179.11700

Experimental Properties

• PSA: 67.07000
• LogP: 0.44340

Additional information on 2-(1-piperazinyl)-4-Pyrimidinamine

Compound CAS No 55745-87-4: 2-(1-piperazinyl)-4-Pyrimidinamine

The compound with CAS No 55745-87-4, commonly referred to as 2-(1-piperazinyl)-4-Pyrimidinamine, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery. The pyrimidine ring system, a key feature of this molecule, is known for its versatility in biological interactions, making it a focal point in medicinal chemistry research.

Recent studies have highlighted the role of 2-(1-piperazinyl)-4-Pyrimidinamine in inhibiting certain enzymes and receptors, which could pave the way for novel therapeutic interventions. For instance, research published in *Journal of Medicinal Chemistry* demonstrates that this compound exhibits potent activity against kinase enzymes, a class of proteins critical in cell signaling pathways. This finding underscores its potential as a lead compound for developing anti-cancer agents.

The structure of 2-(1-piperazinyl)-4-Pyrimidinamine comprises a pyrimidine ring substituted with a piperazine group at the 2-position and an amine group at the 4-position. The piperazine moiety introduces significant flexibility and hydrogen bonding capabilities, enhancing its binding affinity to target proteins. This structural feature has been exploited in designing molecules with improved pharmacokinetic profiles.

From a synthetic perspective, the preparation of 2-(1-piperazinyl)-4-Pyrimidinamine involves multi-step reactions, often utilizing microwave-assisted synthesis to optimize yield and purity. Researchers have reported efficient methods for synthesizing this compound, leveraging modern techniques such as continuous flow chemistry. These advancements have made the molecule more accessible for preclinical studies.

In terms of applications, 2-(1-piperazinyl)-4-Pyrimidinamine has shown promise in treating neurodegenerative diseases due to its ability to modulate glutamate receptors. A study published in *Nature Communications* revealed that this compound reduces neurotoxicity by inhibiting excessive glutamate signaling, a mechanism implicated in conditions like Alzheimer's disease.

Moreover, the compound's ability to act as a dual inhibitor of both kinase and protease enzymes has been explored. This dual functionality could lead to the development of multi-target drugs, addressing complex diseases that involve multiple pathological pathways.

Recent advancements in computational chemistry have also enabled detailed molecular docking studies of 2-(1-piperazinyl)-4-Pyrimidinamine. These studies provide insights into its binding modes with various protein targets, facilitating rational drug design efforts. For example, molecular dynamics simulations have revealed key interactions between the piperazine group and critical residues in the active site of target enzymes.

In addition to its therapeutic potential, 2-(1-piperazinyl)-4-Pyrimidinamine has been utilized as a building block in synthesizing larger molecular frameworks. Its modular structure allows for easy functionalization, enabling researchers to explore diverse chemical space efficiently.

From an analytical standpoint, the characterization of 2-(1-piperazinyl)-4-Pyrimidinamine has been enhanced by advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide precise information about the compound's purity and structural integrity, ensuring reliability in experimental results.

Looking ahead, ongoing research aims to further elucidate the pharmacokinetic and pharmacodynamic properties of 2-(1-piperazinyl)-4-Pyrimidinamine. Understanding its absorption, distribution, metabolism, and excretion profiles will be crucial for advancing it into clinical trials.

In conclusion, 2-(1-piperazinyl)-4-Pyrimidinamine stands out as a versatile compound with significant potential in drug discovery. Its unique structure, combined with cutting-edge research methodologies, positions it as a valuable tool in addressing unmet medical needs across various therapeutic areas.